2-(3,5-dimethylisoxazol-4-yl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,5-dimethylisoxazol-4-yl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide, also known as Compound A, is a novel chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Isoxazole and Furan Compound Applications
Photoelectron Spectroscopy of Isoxazoles : Studies on isoxazoles, such as the work by Kobayashi et al. (1982), have explored the photoelectron spectra of isoxazole and its derivatives through angular distribution measurements combined with a perturbation theoretic approach. This research highlights the potential of isoxazoles in understanding electronic structures and could inform applications in materials science and electronic engineering (Kobayashi et al., 1982).
Carcinogenicity and Bioactivity of Nitrofurans : The study of nitrofurans with heterocyclic substituents, including work by Cohen et al. (1975), investigates the carcinogenic properties of such compounds, highlighting the importance of furan derivatives in medical research, particularly in understanding cancer mechanisms and developing therapeutic strategies (Cohen et al., 1975).
Energetic Materials Based on Oxadiazolylfurazan : Research into compounds based on oxadiazolylfurazan, such as that by Yu et al. (2017), illustrates the application of furan and isoxazole derivatives in designing insensitive energetic materials. These findings could be relevant for the development of safer explosives and propellants (Yu et al., 2017).
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O4/c1-9-12(10(2)21-17-9)7-15(19)16-8-11-6-14(22-18-11)13-4-3-5-20-13/h3-6H,7-8H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNTZLFHIXUWCSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC2=NOC(=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-dimethylisoxazol-4-yl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.